Cas no 1353964-40-5 ([(1-Benzyl-piperidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid)

• Product Name: [(1-Benzyl-piperidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid
• CAS No: 1353964-40-5
• MF: C₁₈H₂₆N₂O₂
• MW: 302.411244869232
• CID: 2155680
• Update Time: 2025-07-10

[(1-Benzyl-piperidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(1-Benzyl-piperidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid
• 2-(((1-Benzylpiperidin-2-yl)methyl)(cyclopropyl)amino)acetic acid
• AM93380
• [(1-benzylpiperidin-2-ylmethyl)cyclopropylamino]acetic acid

• Inchi： 1S/C18H26N2O2/c21-18(22)14-20(16-9-10-16)13-17-8-4-5-11-19(17)12-15-6-2-1-3-7-15/h1-3,6-7,16-17H,4-5,8-14H2,(H,21,22)
• InChI Key： QGJKUMXVUZDDBO-UHFFFAOYSA-N
• SMILES： OC(CN(CC1CCCCN1CC1C=CC=CC=1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 364
• Topological Polar Surface Area: 43.8

Additional information on [(1-Benzyl-piperidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid

Comprehensive Overview of [(1-Benzyl-piperidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid (CAS No. 1353964-40-5)

[(1-Benzyl-piperidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid (CAS No. 1353964-40-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine and cyclopropyl moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to its bioactivity and binding affinity with various biological targets.

The compound's benzyl-piperidin-2-ylmethyl group is a critical structural component, often associated with enhanced lipophilicity and membrane permeability. These properties are highly sought after in the design of central nervous system (CNS) therapeutics. Additionally, the cyclopropyl-amino segment introduces conformational rigidity, which can improve selectivity and reduce off-target effects. Such characteristics make [(1-Benzyl-piperidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid a promising candidate for further investigation in medicinal chemistry.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and personalized therapies. [(1-Benzyl-piperidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid aligns with these trends, as its modular structure allows for derivatization and optimization. Researchers are actively exploring its potential in targeting G-protein-coupled receptors (GPCRs) and ion channels, which are pivotal in treating neurological and metabolic disorders.

Another area of interest is the compound's potential role in prodrug development. The acetic acid moiety provides a convenient handle for esterification or amidation, enabling the design of prodrugs with improved pharmacokinetic profiles. This approach is particularly relevant in addressing challenges related to oral bioavailability and systemic exposure, which are common hurdles in drug development.

From a synthetic chemistry perspective, [(1-Benzyl-piperidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid presents an intriguing case study. Its preparation often involves multi-step organic transformations, including reductive amination, N-alkylation, and carboxylic acid activation. These methodologies are not only fundamental to organic synthesis but also highlight the compound's versatility as a building block for more complex architectures.

The compound's CAS No. 1353964-40-5 serves as a unique identifier, facilitating its cataloging and retrieval in chemical databases. This is particularly valuable for researchers conducting structure-activity relationship (SAR) studies or virtual screening campaigns. The ability to quickly access physicochemical and biological data accelerates the drug discovery process, making [(1-Benzyl-piperidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid a valuable asset in high-throughput screening.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike many synthetic intermediates, [(1-Benzyl-piperidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid is not classified as a hazardous material, which simplifies its handling and disposal. This aspect is increasingly important as the pharmaceutical industry moves toward greener and more sustainable practices.

In summary, [(1-Benzyl-piperidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid (CAS No. 1353964-40-5) represents a fascinating intersection of chemistry and biology. Its structural complexity, combined with its potential therapeutic applications, makes it a subject of ongoing research. As the scientific community continues to explore its properties, this compound may well emerge as a key player in the next generation of bioactive molecules.